Cas no 805958-09-2 (1,3-Phenanthrenediamine,9-methyl-)
805958-09-2 structure
Product Name:1,3-Phenanthrenediamine,9-methyl-
CAS No:805958-09-2
MF:C15H14N2
MW:222.285063266754
CID:714732
Update Time:2022-07-26
1,3-Phenanthrenediamine,9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Phenanthrenediamine,9-methyl-
- 1,3-Phenanthrenediamine,9-methyl-(9CI)
- 1,3-Phenanthrenediamine, 9-methyl-
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- Inchi: 1S/C15H14N2/c1-9-6-14-13(7-10(16)8-15(14)17)12-5-3-2-4-11(9)12/h2-8H,16-17H2,1H3
- InChI Key: MSZVNBREDPCJAF-UHFFFAOYSA-N
- SMILES: C1(N)=C2C(C3C(C(C)=C2)=CC=CC=3)=CC(N)=C1
Computed Properties
- Exact Mass: 222.116
- Monoisotopic Mass: 222.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
1,3-Phenanthrenediamine,9-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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